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Compound of Interest

Compound Name: Phenylpropiolaldehyde

Cat. No.: B1214465

Executive Summary: Phenylpropiolaldehyde (CsHeO) is a conjugated yn-aldehyde of
significant interest in synthetic organic chemistry. Its unique structure, featuring a phenyl group,
a carbon-carbon triple bond, and an aldehyde moiety in conjugation, imparts a rich and
versatile reactivity profile. This guide provides a comprehensive overview for researchers and
drug development professionals, detailing the compound's chemical structure, physicochemical
and spectroscopic properties, and a field-proven method for its synthesis. The primary focus is
on the selective oxidation of 3-phenyl-2-propyn-1-ol using activated manganese dioxide, a
method valued for its mild conditions and high selectivity, thereby preventing over-oxidation to
the corresponding carboxylic acid. Further sections explore the compound's reactivity and its
applications as a versatile building block, alongside essential safety and handling protocols.

Molecular Structure and Physicochemical

Properties
Chemical Identity

Phenylpropiolaldehyde is an organic compound that serves as a valuable intermediate in
numerous synthetic pathways.[1]

o |[UPAC Name: 3-phenylprop-2-ynal[2]
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e Synonyms: Phenylpropargyl aldehyde, 3-Phenyl-2-propynal, Benzenepropiolaldehyde[2][3]
[41[5]

e Molecular Formula: CeHeO[2][3][5]

« CAS Number: 2579-22-8[2][3][4][5]

Structural Diagram

The structure consists of a terminal aldehyde group conjugated with a phenyl-substituted
alkyne. This extended 1t-system is the primary determinant of its chemical behavior.
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1. Dissolve 3-Phenyl-2-propyn-1-ol
in Dichloromethane

2. Add 10-20 eq. of
activated MnO2z

3. Stir vigorously at RT
(2-24h)

4. Monitor by TLC until
starting material is consumed

Reaction Complete

to remove solid MnO:2

6. Wash filter cake
with fresh Dichloromethane
7. Dry combined filtrate
(e.g., MgSO0a4) and filter

'

8. Concentrate solvent
via rotary evaporation

'

9. Purify by column
chromatography (if needed)

5. Filter through Celite®]

Phenylpropiolaldehyde
(Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

» 1. Phenylpropiolaldehyde(2579-22-8) IR Spectrum [chemicalbook.com]
e 2. ajgreenchem.com [ajgreenchem.com]

» 3. researchgate.net [researchgate.net]

e 4. Wittig Reaction [organic-chemistry.org]

» 5. Wittig reaction - Wikipedia [en.wikipedia.org]

« To cite this document: BenchChem. [An In-Depth Technical Guide to Phenylpropiolaldehyde:
Structure, Synthesis, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214465#phenylpropiolaldehyde-chemical-structure-
and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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